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Compound of Interest

Compound Name: Strontium nitrite
CAS No.: 13470-06-9
Cat. No.: B088405
Get Quote
. J

Disclaimer: Specific safety data for strontium nitrite is limited. The following information is
extrapolated from data on strontium nitrate and the general chemical class of inorganic nitrites.
Always consult your institution's safety officer and the most current Safety Data Sheet (SDS)
for any chemical you are working with.

Frequently Asked Questions (FAQS)

Q1: What are the primary hazards associated with strontium nitrite?

Al: Strontium nitrite is expected to be a strong oxidizer. Contact with combustible materials
may cause a fire.[1][2][3] Like other nitrites, it can be harmful if swallowed or inhaled,
potentially causing irritation to the skin, eyes, and respiratory tract.[2] A significant health risk
associated with nitrites is the potential to cause methemoglobinemia, a condition that reduces
the blood's ability to carry oxygen, leading to symptoms like headache, dizziness, cyanosis
(bluish skin), and in severe cases, can be fatal.[2][4]

Q2: What personal protective equipment (PPE) is required when handling strontium nitrite?
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A2: A comprehensive approach to personal protection is crucial. The following PPE is
recommended:

o Eye Protection: Safety goggles or a face shield.[5]
e Hand Protection: Chemical-resistant gloves, such as nitrile gloves.[5]

o Body Protection: A lab coat or chemical-resistant apron.[5] In situations with a risk of
significant exposure, fire/flame-resistant clothing may be necessary.[6]

» Respiratory Protection: If dust is generated, a NIOSH-approved respirator with a particulate
filter is recommended.[7]

Q3: How should | properly store strontium nitrite?

A3: Store strontium nitrite in a tightly closed container in a cool, dry, and well-ventilated area.
[5][6][8] It should be kept away from combustible materials, organic materials, strong acids, and
reducing agents.[5][8][9]

Q4: What materials are incompatible with strontium nitrite?

A4: Strontium nitrite is incompatible with a range of substances. Contact with these can lead
to vigorous reactions, fire, or explosion. Incompatible materials include:

o Combustible materials (wood, paper, oil)[1][8]

e Reducing agents|[8]

e Strong acids[5][8]

o Powdered metals[5]

o Ammonium salts (can cause an explosion if melted together)[1][9]
e Cyanides[1][2]

Q5: What is the proper procedure for disposing of strontium nitrite waste?
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A5: Strontium nitrite waste should be treated as hazardous waste.[5] Dispose of contents and
containers in accordance with all federal, state, and local regulations.[6] Do not pour down the
drain.[10] It is recommended to contact a licensed professional waste disposal service.[6]

Troubleshooting Guides

Scenario 1: Accidental Spill of Strontium Nitrite Powder
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Problem Potential Cause Solution

1. Evacuate and Secure: Alert
others in the immediate area.
Restrict access to the spill. 2.
Assess the Spill: For a small,
dry spill, proceed with cleanup.
3. Wear Appropriate PPE: Don
safety goggles, gloves, and a
lab coat. If there is significant
dust, use a respirator. 4.
Contain the Spill: Use a non-
combustible absorbent

A small amount of strontium material like sand or

Improper handling, container vermiculite to cover the spill.

nitrite powder has been spilled ) i
failure. DO NOT use combustible

on the lab bench. o
materials like paper towels.[1]

5. Collect the Material:
Carefully scoop the mixture
into a clearly labeled, sealed
container for hazardous waste
disposal.[1][8] 6.
Decontaminate the Area: Wipe
the spill area with a damp cloth
(water). 7. Dispose of Waste:
All contaminated materials
should be placed in the

hazardous waste container.

A large quantity of strontium Major container failure, 1. Evacuate Immediately: Alert

nitrite has been spilled. handling accident. everyone in the lab and
evacuate the area. 2. Isolate
the Area: Close the doors to
the lab and prevent re-entry. 3.
Contact Emergency Personnel:
Notify your institution's
emergency response team or

local fire department. 4.
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Provide Information: Be
prepared to provide the name
of the chemical and any
available safety information to
the emergency responders.

Scenario 2: Accidental Exposure to Strontium Nitrite
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Problem

Potential Cause

Solution

Skin or eye contact with

strontium nitrite.

Inadequate PPE, accidental

splashing.

Skin Contact: 1. Immediately
remove contaminated clothing.
[11] 2. Wash the affected skin
area with plenty of soap and
water for at least 15 minutes.
[12] 3. Seek medical attention
if irritation persists.[8] Eye
Contact: 1. Immediately flush
the eyes with large amounts of
water for at least 15 minutes,
occasionally lifting the upper
and lower eyelids.[2][11] 2.
Remove contact lenses if
present and easy to do.[13] 3.
Seek immediate medical
attention.[11][13]

Inhalation of strontium nitrite

dust.

Inadequate ventilation,

improper handling of powder.

1. Move the affected person to
fresh air immediately.[2][12] 2.
If breathing is difficult, provide
oxygen. If breathing has
stopped, give artificial
respiration.[2][12] 3. Seek

immediate medical attention.

[2]

Ingestion of strontium nitrite.

Poor lab hygiene, accidental

transfer from hand to mouth.

1. Rinse the mouth with water.
[5][6] 2. Do NOT induce
vomiting.[5][6] 3. Seek
immediate medical attention.
[51[11]

Quantitative Data Summary

Specific quantitative toxicity and exposure limit data for strontium nitrite are not readily

available. The following table provides general information for inorganic nitrites.
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Parameter Value/Information

Harmful if swallowed. Ingestion can lead to

Toxicity . .
methemoglobinemia.[2][4]
No specific occupational exposure limits have
been established for strontium nitrite. It is
Exposure Limits recommended to handle it in a well-ventilated

area or fume hood to minimize dust inhalation.

[5]

For nitrites: Maximum Contaminant Level (MCL)

Regulatory Levels in Water (EPA)
of 1 ppm (mg/L).[14]

Experimental Workflow & Signaling Pathways
Experimental Workflow: Handling a Strontium Nitrite
Spill
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Preparation & Assessment
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'
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Click to download full resolution via product page

Caption: Logical workflow for responding to a strontium nitrite spill.
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Experimental Protocols

Procedure for the Safe Aqueous Solution Preparation of
an Inorganic Nitrite

Objective: To prepare a 1 Molar agueous solution of an inorganic nitrite (e.g., strontium nitrite)
safely.

Materials:

Inorganic nitrite salt

e Deionized water

e Glass beaker

o Magnetic stirrer and stir bar
e Spatula

» Weighing paper/boat

¢ Volumetric flask with stopper

Personal Protective Equipment (safety goggles, nitrile gloves, lab coat)
Methodology:
e Preparation:
o Ensure the work area is clean and free of combustible materials.
o Perform the entire procedure within a certified chemical fume hood.
o Don all required personal protective equipment.
e Weighing the Nitrite Salt:

o Place a weighing boat on an analytical balance and tare it.
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o Carefully weigh the required mass of the inorganic nitrite salt using a clean spatula. Avoid
creating dust.

o Record the exact mass.

e Dissolution:

[e]

Fill a beaker with approximately half of the final required volume of deionized water.

o

Place the beaker on a magnetic stirrer and add a stir bar.

[¢]

Slowly and carefully add the weighed inorganic nitrite salt to the water while stirring. Avoid
splashing.

[¢]

Continue stirring until the salt is completely dissolved. The dissolution of some nitrite salts
may be endothermic or exothermic; monitor the temperature of the solution.

e Final Volume Adjustment:
o Once dissolved, carefully transfer the solution to the appropriate size volumetric flask.

o Rinse the beaker with a small amount of deionized water and add the rinsing to the
volumetric flask to ensure a complete transfer.

o Add deionized water to the volumetric flask until the bottom of the meniscus reaches the
calibration mark.

o Stopper the flask and invert it several times to ensure the solution is homogeneous.
e Labeling and Storage:

o Clearly label the volumetric flask with the chemical name, concentration, date of
preparation, and your initials.

o Store the solution in a cool, dry, and well-ventilated area, away from incompatible
materials.

o Cleanup:
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o Wash all glassware thoroughly.

o Wipe down the work area in the fume hood.

o Dispose of any contaminated weighing paper and gloves in the appropriate hazardous
waste container.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [Technical Support Center: Strontium Nitrite Handling
and Safety]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b088405/docs#technical-support-center-strontium-
nitrite-handling-and-safety]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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